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Compound of Interest

Compound Name: Windorphen

CAS No.: 19881-70-0

Cat. No.: B1300807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Windorphen is a novel small molecule inhibitor of the canonical Wnt signaling pathway, a

critical regulator of embryonic development and a therapeutic target in various diseases,

including cancer.[1] It functions by selectively disrupting the interaction between β-catenin and

the transcriptional coactivator p300.[2][3][4] This technical guide provides a comprehensive

overview of the known solubility and stability characteristics of Windorphen in common

laboratory solvents. It also details key experimental protocols for assessing its biological activity

and physicochemical properties, and includes visual diagrams of its mechanism of action and

experimental workflows to support researchers in its application.
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Property Value Source

Molecular Formula C₁₇H₁₅ClO₃ [3]

Molecular Weight 302.75 g/mol [3]

Appearance Off-white powder [3]

Purity ≥98% (HPLC) [3]

CAS Number 19881-70-0 [3]

Solubility
The solubility of Windorphen has been reported in Dimethyl Sulfoxide (DMSO). Quantitative

data in other common laboratory solvents is not readily available in the public domain.

Researchers are encouraged to determine solubility in their specific solvent of choice using the

protocol outlined in Section 4.1.

Solvent Concentration Observations Source

DMSO
62.5 mg/mL (206.44

mM)

Requires sonication;

hygroscopic DMSO

can impact solubility.

[2]

DMSO 50 mg/mL - [3]

Ethanol Data not available - -

Methanol Data not available - -

Acetonitrile Data not available - -

Water Data not available - -

Phosphate-Buffered

Saline (PBS)
Data not available - -
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Detailed stability studies of Windorphen in various solvents and conditions are not extensively

published. The following recommendations are based on supplier data for stock solutions. It is

recommended to perform stability assessments for working solutions under specific

experimental conditions as outlined in Section 4.2.

Condition Duration Recommendations Source

Stock Solution in

DMSO
6 months Store at -80°C. [2]

Stock Solution in

DMSO
1 month Store at -20°C. [2]

Storage of Solid -
Store at 2-8°C.

Protect from light.
[3]

Experimental Protocols
Standard Protocol for Solubility Determination
This protocol provides a general method for determining the solubility of Windorphen in a

solvent of interest.

Preparation of Saturated Solution:

Add an excess amount of Windorphen powder to a known volume of the desired solvent

in a clear glass vial.

Tightly cap the vial and agitate the mixture vigorously (e.g., using a vortex mixer) for 1-2

minutes.

Place the vial on a rotator or shaker at a constant temperature (e.g., 25°C) for 24 hours to

ensure equilibrium is reached.

Visually inspect the vial to confirm the presence of undissolved solid, indicating a

saturated solution.

Sample Preparation and Analysis:
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Carefully filter the saturated solution using a 0.22 µm syringe filter to remove undissolved

solid.

Dilute an aliquot of the clear filtrate with the same solvent to a concentration within the

linear range of the analytical method.

Analyze the diluted sample using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry

(LC-MS), to determine the concentration of dissolved Windorphen.

Calculation of Solubility:

Prepare a standard calibration curve using known concentrations of Windorphen.

Calculate the concentration of Windorphen in the diluted filtrate based on the calibration

curve.

Multiply the calculated concentration by the dilution factor to determine the solubility of

Windorphen in the chosen solvent.

Standard Protocol for Solution Stability Assessment
This protocol outlines a method to assess the stability of Windorphen in a specific solvent over

time.

Preparation of Test Solution:

Prepare a stock solution of Windorphen in the desired solvent at a known concentration.

Divide the stock solution into aliquots in separate, tightly sealed vials to avoid repeated

freeze-thaw cycles.

Incubation at Different Conditions:

Store the aliquots under various conditions to be tested (e.g., -20°C, 4°C, room

temperature, 37°C). Protect from light if photostability is not the primary focus.

Time-Point Analysis:
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At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one aliquot from each

storage condition.

Analyze the samples immediately using a stability-indicating HPLC method to quantify the

remaining concentration of Windorphen. The method should be able to separate the

parent compound from potential degradation products.

Data Analysis:

Calculate the percentage of Windorphen remaining at each time point relative to the initial

concentration (time 0).

Plot the percentage of remaining Windorphen against time to determine the degradation

kinetics.

TOPFlash/FOPFlash Luciferase Reporter Assay for Wnt
Signaling Inhibition
This assay is used to quantify the effect of Windorphen on the transcriptional activity of the β-

catenin/TCF complex.

Cell Culture and Transfection:

Seed human embryonic kidney (HEK293T) or other suitable cells in a 24- or 48-well plate.

Co-transfect the cells with the TOPFlash (containing TCF/LEF binding sites) or FOPFlash

(mutated binding sites, as a negative control) reporter plasmids, along with a Renilla

luciferase plasmid (for normalization of transfection efficiency).

Compound Treatment:

After 24 hours of transfection, treat the cells with varying concentrations of Windorphen or

a vehicle control (e.g., DMSO).

If assessing the inhibition of Wnt-ligand-induced signaling, co-treat with a Wnt agonist like

Wnt3a conditioned media or a GSK3β inhibitor like CHIR99021.

Luciferase Activity Measurement:
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After 24-48 hours of treatment, lyse the cells and measure the firefly and Renilla luciferase

activities using a dual-luciferase reporter assay system according to the manufacturer's

instructions.

Data Analysis:

Normalize the firefly luciferase activity (TOPFlash or FOPFlash) to the Renilla luciferase

activity for each well.

Calculate the fold change in reporter activity for Windorphen-treated cells compared to

vehicle-treated cells. A decrease in the TOPFlash/FOPFlash ratio indicates inhibition of

Wnt signaling.

Co-immunoprecipitation of β-catenin and p300
This protocol is used to demonstrate that Windorphen disrupts the interaction between β-

catenin and p300.

Cell Lysis and Protein Extraction:

Treat cells (e.g., SW480 human colon cancer cells) with Windorphen or a vehicle control

for a specified period.

Lyse the cells in a suitable co-immunoprecipitation buffer containing protease and

phosphatase inhibitors.

Quantify the protein concentration of the lysates.

Immunoprecipitation:

Incubate a portion of the cell lysate with an antibody against p300 (or β-catenin) overnight

at 4°C with gentle rotation. Use a non-specific IgG as a negative control.

Add Protein A/G agarose or magnetic beads to the lysate-antibody mixture and incubate

for another 1-2 hours to capture the antibody-protein complexes.

Washing and Elution:
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Wash the beads several times with co-immunoprecipitation buffer to remove non-specific

binding proteins.

Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

Western Blotting:

Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

Probe the membrane with a primary antibody against β-catenin (if p300 was

immunoprecipitated) or p300 (if β-catenin was immunoprecipitated).

Use an appropriate secondary antibody and a chemiluminescent substrate to detect the

protein bands. A reduced amount of co-immunoprecipitated protein in the Windorphen-

treated sample compared to the control indicates disruption of the protein-protein

interaction.
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Caption: Canonical Wnt signaling pathway and the inhibitory action of Windorphen.

Solubility Assessment Stability Assessment

Add excess Windorphen to solvent

Equilibrate for 24h at constant temperature

Filter to remove undissolved solid

Analyze filtrate by HPLC/LC-MS

Calculate solubility from calibration curve

Prepare stock solution of known concentration

Aliquot and store under various conditions

Analyze aliquots at specified time points by HPLC

Calculate % remaining compound vs. time

Click to download full resolution via product page

Caption: General experimental workflow for solubility and stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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